2-amino-4-[3-(difluoromethoxy)phenyl]-6-(4-hydroxyphenyl)nicotinonitrile

• IUPAC Name: 2-amino-4-[3-(difluoromethoxy)phenyl]-6-(4-hydroxyphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H13F2N3O2/c20-19(21)26-14-3-1-2-12(8-14)15-9-17(24-18(23)16(15)10-22)11-4-6-13(25)7-5-11/h1-9,19,25H,(H2,23,24)
• InChI Key: RUPHPBWBKXKQLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)F)C2=CC(=NC(=C2C#N)N)C3=CC=C(C=C3)O
• Molecular Formula: C19H13F2N3O2
• Molecular Weight: 353.3 g/mol

Description

2-amino-4-[3-(difluoromethoxy)phenyl]-6-(4-hydroxyphenyl)nicotinonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DFN-15 and has been studied extensively for its biochemical and physiological effects, mechanism of action, and synthesis methods.

Mechanism of Action

The mechanism of action of DFN-15 is not fully understood, but it is believed to act on various molecular targets in the body. DFN-15 has been shown to modulate the activity of ion channels, receptors, and enzymes, which may contribute to its neuroprotective and anticancer properties. DFN-15 has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
DFN-15 has been shown to have a range of biochemical and physiological effects. In animal studies, DFN-15 has been shown to improve cognitive function and reduce inflammation in the brain. DFN-15 has also been shown to reduce the growth of cancer cells and inhibit the formation of new blood vessels, which are essential for tumor growth. DFN-15 has also been shown to have antioxidant properties, which may protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

DFN-15 has several advantages for lab experiments, including its unique chemical structure and potential applications in various fields. However, the synthesis of DFN-15 is a complex process that requires specialized equipment and expertise. Additionally, the mechanism of action of DFN-15 is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on DFN-15. One area of research is the development of new drug therapies based on DFN-15. Another area of research is the investigation of the molecular targets of DFN-15 and its mechanism of action. Additionally, the potential use of DFN-15 as a drug delivery system warrants further investigation. Overall, the potential applications of DFN-15 in various fields make it an exciting area of research with many future directions.

Synthesis Methods

DFN-15 is a complex chemical compound that requires a multi-step synthesis process. The synthesis of DFN-15 involves the reaction of 3-(difluoromethoxy)aniline with 4-hydroxybenzaldehyde, followed by a condensation reaction with 2-cyano-6-hydroxyquinoline. The final product is obtained after purification and isolation of the compound. The synthesis of DFN-15 is a challenging process that requires expertise and specialized equipment.

Scientific Research Applications

DFN-15 has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, DFN-15 has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, DFN-15 has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. DFN-15 has also been studied for its potential use as a drug delivery system due to its unique chemical structure.